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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-methoxycyclohexanol, a versatile building block in organic synthesis with

applications in the pharmaceutical and fragrance industries. The document details the distinct

characteristics of its cis and trans stereoisomers, supported by tabulated quantitative data.

Furthermore, it outlines detailed experimental protocols for its synthesis and key chemical

transformations, supplemented by spectroscopic analysis and logical workflow diagrams to

facilitate a deeper understanding for researchers and professionals in drug development.

Introduction
4-Methoxycyclohexanol is a cyclic alcohol distinguished by a cyclohexane ring substituted

with a hydroxyl group and a methoxy group at the 1 and 4 positions, respectively. Its molecular

formula is C₇H₁₄O₂ and it has a molecular weight of 130.18 g/mol .[1] The presence of two

stereogenic centers gives rise to two diastereomers: cis-4-methoxycyclohexanol and trans-4-
methoxycyclohexanol. The spatial arrangement of the hydroxyl and methoxy groups in these

isomers significantly influences their physical and chemical properties, making a clear

distinction between them crucial for their application in targeted synthesis. This guide aims to

provide a detailed repository of these properties and related experimental procedures.
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Physical and Chemical Properties
The physical and chemical properties of 4-methoxycyclohexanol are summarized below. Data

for the individual cis and trans isomers are sparse, and therefore, properties of the closely

related cis- and trans-4-methylcyclohexanol are provided for comparative purposes.

Table 1: Physical and Chemical Properties of 4-Methoxycyclohexanol and its Analogs

Property
cis-4-
Methoxycyc
lohexanol

trans-4-
Methoxycyc
lohexanol

4-
Methoxycyc
lohexanol
(mixture)

cis-4-
Methylcyclo
hexanol

trans-4-
Methylcyclo
hexanol

CAS Number
22188-02-

9[2]
22188-03-0

18068-06-

9[3]
7731-28-4 7731-29-5

Molecular

Formula
C₇H₁₄O₂ C₇H₁₄O₂ C₇H₁₄O₂ C₇H₁₄O C₇H₁₄O

Molecular

Weight
130.18 g/mol 130.18 g/mol 130.18 g/mol 114.19 g/mol 114.19 g/mol

Boiling Point Not Available Not Available
204-205 °C

@ 731 Torr[3]
172-173 °C 173-175 °C

Density Not Available Not Available
0.99 g/cm³

(predicted)[3]
0.917 g/cm³

0.912 g/mL at

25 °C

Appearance Not Available Not Available

Colorless to

light yellow

liquid[3]

Colorless

liquid

Colorless

liquid

Solubility

Soluble in

organic

solvents,

sparingly

soluble in

water.

Soluble in

organic

solvents,

sparingly

soluble in

water.

Soluble in

organic

solvents,

sparingly

soluble in

water.

Soluble in

most organic

solvents,

insoluble in

water.[4]

Soluble in

organic

solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b098163?utm_src=pdf-body
https://www.benchchem.com/product/b098163?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB76160561.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11243199.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11243199.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11243199.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11243199.htm
https://www.chembk.com/en/chem/cis-4-Methylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 4-
methoxycyclohexanol and its isomers.

Infrared (IR) Spectroscopy
The IR spectrum of 4-methoxycyclohexanol exhibits characteristic absorption bands. A

strong, broad band in the region of 3600-3200 cm⁻¹ is indicative of the O-H stretching vibration

of the hydroxyl group. The C-H stretching vibrations of the cyclohexane ring and the methoxy

group are observed around 3000-2850 cm⁻¹. A distinct peak corresponding to the C-O

stretching of the alcohol and ether is also present around 1100 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental NMR data for the individual isomers of 4-methoxycyclohexanol are not

readily available, the expected chemical shifts can be inferred from the well-documented

spectra of cis- and trans-4-methylcyclohexanol.

¹H NMR Spectroscopy: The proton NMR spectrum of 4-methoxycyclohexanol would show a

characteristic singlet for the methoxy group (-OCH₃) protons around 3.3 ppm. The proton

attached to the carbon bearing the hydroxyl group (CH-OH) would appear as a multiplet, with

its chemical shift and multiplicity differing between the cis and trans isomers due to the different

magnetic environments. The remaining cyclohexane ring protons would produce a complex

series of multiplets in the upfield region of the spectrum.

¹³C NMR Spectroscopy: In the ¹³C NMR spectrum, the carbon of the methoxy group would

resonate around 56 ppm. The carbon atom attached to the hydroxyl group (C-OH) would

appear at approximately 70 ppm, with slight variations between the cis and trans isomers. The

other four carbon atoms of the cyclohexane ring would show signals in the range of 20-40 ppm.

Experimental Protocols
Synthesis of 4-Methoxycyclohexanol via Hydrogenation
of 4-Methoxyphenol
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A common method for the synthesis of 4-methoxycyclohexanol is the catalytic hydrogenation

of 4-methoxyphenol.

Reaction Scheme:
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4-Methoxyphenol 4-Methoxycyclohexanol

H₂, Pd/C
Methanol, 140°C, 7 MPa

Reaction Preparation

Hydrogenation

Product Isolation

Charge Reactor with
4-Methoxyphenol and Methanol

Add Pd/C Catalyst

Pressurize with H₂ to 7 MPa

Heat to 140°C and Stir for 5h

Cool and Depressurize

Filter to Remove Catalyst

Distill to Remove Solvent

Vacuum Distill to Purify Product
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4-Methoxycyclohexanol 4-MethoxycyclohexanonePCC, CH₂Cl₂

Reaction Preparation

Oxidation

Product Isolation

Suspend PCC and Celite
in Dichloromethane

Add 4-Methoxycyclohexanol
Solution at 0°C

Stir at Room Temperature
for 2-4h

Filter through Silica Gel

Wash Silica with Dichloromethane

Concentrate Filtrate

Purify by Chromatography
or Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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